Cas no 24041-68-7 (Seychellogenin)

• Product Name: Seychellogenin
• CAS No: 24041-68-7
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• CID: 264239
• Update Time: 2024-02-29

Seychellogenin Chemical and Physical Properties

Names and Identifiers

• Lanosta-7,9(11)-dien-18-oicacid, 3,20-dihydroxy-, g-lactone, (3b)-(9CI)
• (20S)-3β,20-Dihydroxylanosta-7,9(11)-diene-18-oic acid γ-lactone
• seychellogenin
• 20x-Lanosta-7,9(11)-dien-18-oicacid, 3b,20-dihydroxy-, g-lactone (8CI)
• Seychellogenin, (-)-
• Seychellogenin

• Inchi： 1S/C30H46O3/c1-19(2)9-8-15-29(7)23-13-17-28(6)21-10-11-22-26(3,4)24(31)14-16-27(22,5)20(21)12-18-30(23,28)25(32)33-29/h10,12,19,22-24,31H,8-9,11,13-18H2,1-7H3/t22-,23+,24-,27+,28-,29-,30+/m0/s1
• InChI Key： NKLFOFFUJQKDRH-APYHVRCLSA-N
• SMILES： O1C([C@]23CC=C4[C@@]5(C)CC[C@@H](C(C)(C)[C@@H]5CC=C4[C@]2(C)CC[C@@H]3[C@]1(C)CCCC(C)C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 912
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives